![molecular formula C19H13N3O3S2 B2561636 (Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide CAS No. 900135-16-2](/img/structure/B2561636.png)
(Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide
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Overview
Description
“(Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide” is a heterocyclic bioactive compound . It has a molecular formula of C19H13N3O3S2 and a molecular weight of 395.45.
Synthesis Analysis
This compound can be synthesized from isoniazid (INH). The process involves the reaction of isoniazid with appropriate benzaldehyde to produce N-arylideneisonicotinohydrazide derivatives (imine Schiff’s bases). These are then subjected to cyclocondensation with thiolactic acid to obtain the final product .Molecular Structure Analysis
The structures of these compounds were established by IR, 1H NMR, and mass spectroscopy data .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the formation of imine Schiff’s bases through the reaction of isoniazid with benzaldehyde, followed by cyclocondensation with thiolactic acid .Physical and Chemical Properties Analysis
The compound has a molecular formula of C19H13N3O3S2 and a molecular weight of 395.45. Other physical and chemical properties are not specified in the available resources.Scientific Research Applications
Thiazolidinediones Medicinal Applications
Thiazolidinediones (TZDs), a class of compounds that include the thiazolidin-4-one nucleus, have been extensively studied for their diverse pharmacological activities. These activities range from antimicrobial and anticancer to antidiabetic effects. The TZD nucleus is a crucial structural feature in several lead molecules against various clinical disorders due to its novel mode of action, low cost, and ease of synthesis. Research shows that TZDs, through modifications at N-3 and C-5 positions, have yielded compounds with significant antimicrobial, anticancer, and antidiabetic properties (Gurpreet Singh et al., 2022).
Chromen-3-yl Derivatives in Drug Development
Chromen-3-yl derivatives, often referred to in the context of coumarins or benzo[c]chromen-6-ones, have been recognized for their pharmacological significance. These compounds are core structures in various secondary metabolites and exhibit considerable pharmacological importance, including anticancer, antimicrobial, and anti-inflammatory activities. The necessity for synthetic procedures to produce these compounds highlights their limited natural availability and the interest in their pharmacological applications (Ofentse Mazimba, 2016).
Mechanism of Action
Future Directions
One of the derivatives of this compound, N- (2- (4-hydroxy- 3-methoxyphenyl)-5-methyl-4-oxothiazolidin-3-yl) isonicotinamide, has shown promising antimycobacterial activity with a MIC of 25 μg/mL against M. tuberculosis. Based on these preliminary results, this compound can be considered as a promising lead antimycobacterial compound for further optimization .
Properties
IUPAC Name |
N-[(5Z)-5-(2H-chromen-3-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O3S2/c23-17(13-5-7-20-8-6-13)21-22-18(24)16(27-19(22)26)10-12-9-14-3-1-2-4-15(14)25-11-12/h1-10H,11H2,(H,21,23)/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBCNQIOLVJJAG-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C=C3C(=O)N(C(=S)S3)NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)N(C(=S)S3)NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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